Cas no 141046-62-0 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(fluoromethyl)-, methyl ester)

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(fluoromethyl)-, methyl ester structure
141046-62-0 structure
Product Name:Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(fluoromethyl)-, methyl ester
CAS No:141046-62-0
MF:C9H13FO2
MW:172.196726560593
CID:1308950
Update Time:2024-08-03

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(fluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(fluoromethyl)-, methyl ester
    • methyl 5-(fluoromethyl)bicyclo[3.1.0]hexane-1-carboxylate
    • Inchi: 1S/C9H13FO2/c1-12-7(11)9-4-2-3-8(9,5-9)6-10/h2-6H2,1H3
    • InChI Key: HEQPJNQGEPFKBO-UHFFFAOYSA-N
    • SMILES: C12(C(OC)=O)C(CF)(C1)CCC2

Computed Properties

  • Exact Mass: 172.08999

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 192.5±5.0 °C(Predicted)
  • PSA: 26.3
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